molecular formula C7H8N2O2 B1294320 2-Amino-N-hydroxybenzamide CAS No. 5623-04-1

2-Amino-N-hydroxybenzamide

Cat. No.: B1294320
CAS No.: 5623-04-1
M. Wt: 152.15 g/mol
InChI Key: VMKPDXOZTSISIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-N-hydroxybenzamide, also known as this compound, is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 111686. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amines - Hydroxylamines - Hydroxamic Acids - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity . All sales are final .

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit enzymes such as histone deacetylase (hdac) and the bcr-abl kinase . These enzymes play crucial roles in cellular processes such as gene expression and signal transduction, respectively .

Mode of Action

For instance, HDAC inhibitors typically work by binding to the zinc ion in the active site of the enzyme, preventing it from removing acetyl groups from histones . This results in changes to the chromatin structure and affects gene expression .

Biochemical Pathways

Given its potential role as an hdac inhibitor, it may impact the acetylation status of histones, thereby influencing gene expression . Additionally, if it acts as a Bcr-Abl kinase inhibitor, it could affect signal transduction pathways involved in cell growth and proliferation .

Result of Action

If it acts as an hdac inhibitor, it could lead to changes in gene expression, potentially inducing cell cycle arrest, differentiation, or apoptosis . If it inhibits Bcr-Abl kinase, it could disrupt signal transduction pathways, potentially leading to reduced cell growth and proliferation .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Amino-N-hydroxybenzamide. Factors such as pH, temperature, and the presence of other molecules could affect the compound’s stability and its ability to interact with its targets . Furthermore, the compound’s efficacy could be influenced by the specific cellular environment, including the presence of other proteins and the state of the target cells .

Biochemical Analysis

Biochemical Properties

2-Amino-N-hydroxybenzamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs) and cyclooxygenase-2 (COX-2) . These interactions are crucial for its potential use as an anti-cancer agent. Additionally, this compound can bind to metal ions, which may influence its biochemical activity and stability.

Cellular Effects

This compound has been observed to affect various types of cells and cellular processes. In cancer cells, it induces apoptosis and inhibits cell proliferation by modulating cell signaling pathways and gene expression . Specifically, it has been shown to upregulate death receptor 5 (DR5) and downregulate survivin, leading to increased sensitivity to apoptosis-inducing agents . Furthermore, this compound can cause endoplasmic reticulum stress, which contributes to its anti-cancer effects .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. It binds to and inhibits the activity of CDKs and COX-2, leading to cell cycle arrest and reduced inflammation . Additionally, it induces endoplasmic reticulum stress by activating eukaryotic translation initiation factor 2-alpha kinase 3 (PERK), which in turn phosphorylates eukaryotic translation initiation factor 2-alpha (eIF2α) and activates activating transcription factor 4 (ATF4) . These molecular events contribute to the compound’s ability to inhibit cancer cell proliferation and induce apoptosis.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time periods. The compound has shown stability under standard laboratory conditions, but its activity may decrease over extended periods due to degradation . Long-term studies have demonstrated that this compound can maintain its anti-cancer effects in vitro and in vivo, although the extent of its activity may vary depending on the experimental conditions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to inhibit tumor growth without causing significant toxicity . At higher doses, it may induce adverse effects such as hepatotoxicity and nephrotoxicity . It is essential to determine the optimal dosage to maximize therapeutic benefits while minimizing potential side effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized by liver enzymes, including cytochrome P450 enzymes, which facilitate its biotransformation and elimination . The compound’s metabolites may also contribute to its overall biochemical activity. Additionally, this compound can influence metabolic flux and metabolite levels, particularly in cancer cells, by modulating key enzymes and pathways involved in cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be taken up by cells through active transport mechanisms and distributed to various cellular compartments. Its localization and accumulation within cells may be influenced by factors such as pH, ion concentration, and the presence of binding proteins .

Subcellular Localization

This compound exhibits specific subcellular localization patterns that are crucial for its activity and function. It has been found to localize in the endoplasmic reticulum, where it induces stress responses and modulates protein folding . Additionally, the compound may undergo post-translational modifications that direct it to specific cellular compartments, such as the nucleus or mitochondria . These localization patterns are essential for understanding the compound’s mechanism of action and potential therapeutic applications.

Properties

IUPAC Name

2-amino-N-hydroxybenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N2O2/c8-6-4-2-1-3-5(6)7(10)9-11/h1-4,11H,8H2,(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VMKPDXOZTSISIW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NO)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID3063964
Record name Benzamide, 2-amino-N-hydroxy-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID3063964
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

152.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

5623-04-1
Record name 2-Aminobenzohydroxamic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=5623-04-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Anthranilic hydroxamic acid
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005623041
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name o-Aminobenzohydroxamic acid
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=111686
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Benzamide, 2-amino-N-hydroxy-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Benzamide, 2-amino-N-hydroxy-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID3063964
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Anthranilohydroxamic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.024.593
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name O-AMINOBENZOYLHYDROXYLAMINE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IOQ2I7HZ9C
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods

Procedure details

48 parts of NaOH are introduced into 300 parts of water. 41.6 parts of NH2OH.HCl are added in portions, with cooling, followed by 45.2 parts of methyl anthranilate. After the mixture has been left to stand at room temperature for 3 days, the solution is concentrated and concentrated hydrochloric acid is added to the residue thus obtained until the pH is 6. After the mixture has been filtered and the filtrate has been washed with ethanol, anthranilic acid hydroxylamide is obtained as colourless crystals of melting point 140°-142° C. with a yield of 85%.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Amino-N-hydroxybenzamide
Reactant of Route 2
Reactant of Route 2
2-Amino-N-hydroxybenzamide
Reactant of Route 3
Reactant of Route 3
2-Amino-N-hydroxybenzamide
Reactant of Route 4
Reactant of Route 4
2-Amino-N-hydroxybenzamide
Reactant of Route 5
Reactant of Route 5
Reactant of Route 5
2-Amino-N-hydroxybenzamide
Reactant of Route 6
Reactant of Route 6
2-Amino-N-hydroxybenzamide
Customer
Q & A

Q1: What makes 2-amino-N-hydroxybenzamide derivatives interesting for antimicrobial development?

A1: The research article "Synthesis of Novel this compound Antimicrobials" [] explores the synthesis and preliminary antimicrobial evaluation of a new series of this compound derivatives. The study highlights that these compounds exhibit promising antibacterial and antifungal activities against both Gram-positive and Gram-negative bacteria, as well as fungi. [] This discovery is significant because the emergence of antimicrobial resistance necessitates the development of new and effective antimicrobial agents. By focusing on this specific chemical scaffold, researchers aim to identify compounds with improved potency, a broader spectrum of activity, and potentially novel mechanisms of action to combat resistant pathogens.

Q2: What is known about the structure-activity relationship (SAR) of these compounds?

A2: While the provided abstract doesn't delve into specific SAR details, it mentions that various this compound derivatives (3a–j) were synthesized by reacting isatoic anhydride with different hydroxamic acids. [] This suggests that researchers are exploring how modifications to the hydroxamic acid moiety influence antimicrobial activity. Future publications stemming from this research might provide deeper insights into the SAR, revealing which structural features are crucial for target interaction, potency, and spectrum of activity. Understanding the SAR is essential for optimizing these compounds for improved efficacy and potentially uncovering their mechanism of action.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.